Cas no 80312-32-9 (4-O-a-D-Glucopyranosylmoranoline)

• Product Name: 4-O-a-D-Glucopyranosylmoranoline
• CAS No: 80312-32-9
• Molecular Formula: C₁₂H₂₃NO₉
• Molecular Weight: 325.31200
• CID: 985433
• PubChem ID: 11324809

4-O-a-D-Glucopyranosylmoranoline Properties

Names and Identifiers

• 4-O-a-D-Glucopyranosylmoranoline
• 4-O-α-D-Glucopyranosylmoranoline
• 4-O-alpha-D-glucopyranosylmoranoline
• Caloryl
• cephulac
• Cholac
• Duphalac
• Enulose
• lactulose keto form
• laevolac
• Lagnos
• Liforos
• MLS-50
• Piarle
• Q27139052
• 4-O-?-D-Glucopyranosylmoranoline
• DTXSID701135748
• (2R,3R,4R,5S)-4,5-dihydroxy-2-(hydroxymethyl)piperidin-3-yl alpha-D-glucopyranoside
• A-D-Glucopyranosylmoranoline
• Glucopyranosylmoranoline
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4R,5S)-4,5-dihydroxy-2-(hydroxymethyl)piperidin-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• (2R,3R,4R,5S)-4,5-Dihydroxy-2-(hydroxymethyl)-3-piperidinyl alpha-D-glucopyranoside
• 4-O-
• CHEBI:70736
• alpha-D-glucopyranosyl-(1->4)-1-deoxynojirimycin
• (2S,3R,4S,5S,6R)-2-{[(2R,3R,4R,5S)-4,5-dihydroxy-2-(hydroxymethyl)piperidin-3-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
• SCHEMBL9188695
• 80312-32-9
• (2R,3R,4R,5S)-4,5-Dihydroxy-2-(hydroxymethyl)-3-piperidinyl I+/--D-glucopyranoside

• InChIKey： GNVIYGFSOIHFHK-NIKVEEOSSA-N
• Inchi： InChI=1S/C12H23NO9/c14-2-4-11(7(17)5(16)1-13-4)22-12-10(20)9(19)8(18)6(3-15)21-12/h4-20H,1-3H2/t4-,5+,6-,7-,8-,9+,10-,11-,12-/m1/s1
• SMILES： C1C(C(C(C(N1)CO)OC2C(C(C(C(O2)CO)O)O)O)O)O

Computed Properties

• Exact Mass: 325.13700
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 325.13728131g/mol
• Heavy Atom Count: 22
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.5
• Topological Polar Surface Area: 172Ų

Experimental Properties

• LogP: -4.81380
• PSA: 172.10000
• Melting Point: 189-192°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds